Cas no 60788-62-7 (2,4-Dibromo Estrone)
2,4-Dibromo Estrone Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Dibromo Estrone
- 2,4-dibromo-3-hydroxyestra-1,3,5(10)-trien-17-one
-
- Inchi: 1S/C18H20Br2O2/c1-18-7-6-9-10(13(18)4-5-15(18)21)2-3-11-12(9)8-14(19)17(22)16(11)20/h8-10,13,22H,2-7H2,1H3/t9-,10+,13-,18-/m0/s1
- InChI Key: HEWYVIICKQEYPO-HIONPOMWSA-N
- SMILES: BrC1=C(C(=CC2=C1CC[C@@H]1[C@@H]2CC[C@]2(C)C(CC[C@H]21)=O)Br)O
Computed Properties
- Exact Mass: 425.98300
Experimental Properties
- PSA: 37.30000
- LogP: 5.34240
2,4-Dibromo Estrone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D425365-50mg |
2,4-Dibromo Estrone |
60788-62-7 | 50mg |
$ 167.00 | 2023-09-07 | ||
| TRC | D425365-250mg |
2,4-Dibromo Estrone |
60788-62-7 | 250mg |
$ 770.00 | 2023-09-07 | ||
| TRC | D425365-500mg |
2,4-Dibromo Estrone |
60788-62-7 | 500mg |
$ 1315.00 | 2023-09-07 |
2,4-Dibromo Estrone Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
Additional information on 2,4-Dibromo Estrone
Recent Advances in the Study of 2,4-Dibromo Estrone (CAS: 60788-62-7)
The compound 2,4-Dibromo Estrone (CAS: 60788-62-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications and unique biochemical properties. As a brominated derivative of estrone, this compound has been the subject of several cutting-edge studies aimed at elucidating its mechanism of action, pharmacokinetics, and potential use in drug development. This research brief consolidates the latest findings related to 2,4-Dibromo Estrone, providing a comprehensive overview of its current status in scientific literature and industry applications.
Recent studies have focused on the structural characterization and biological activity of 2,4-Dibromo Estrone. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its molecular structure and purity. Researchers have reported that the bromination at the 2 and 4 positions of the estrone skeleton significantly alters its binding affinity to estrogen receptors, suggesting potential applications in hormone-related therapies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2,4-Dibromo Estrone exhibits selective binding to ERβ over ERα, which may have implications for developing targeted therapies for breast cancer and other estrogen-dependent conditions.
The synthetic pathways for 2,4-Dibromo Estrone have been optimized in recent years, with several research groups reporting improved yields and purity. A notable advancement came from a team at Stanford University who developed a novel catalytic bromination method that reduces byproduct formation while maintaining high regioselectivity. This innovation, published in Organic Process Research & Development in early 2024, has significant implications for scaling up production while maintaining the compound's pharmaceutical-grade quality.
Pharmacological investigations have revealed intriguing properties of 2,4-Dibromo Estrone. In vitro studies using human cell lines have shown that the compound possesses both estrogenic and anti-proliferative effects, depending on concentration and cell type. Particularly noteworthy are findings from a multi-center study demonstrating its potential as an anti-angiogenic agent in tumor models. These dual properties make 2,4-Dibromo Estrone a compelling candidate for further development as a therapeutic agent, particularly in oncology applications where modulation of estrogen signaling pathways is desired.
Recent toxicological assessments have provided important safety data for 2,4-Dibromo Estrone. A comprehensive preclinical study conducted in 2023 evaluated the compound's acute and subchronic toxicity profiles, metabolic pathways, and potential for drug-drug interactions. The results, published in Toxicology and Applied Pharmacology, indicated favorable pharmacokinetic properties with manageable toxicity at therapeutic doses. These findings support the continued investigation of 2,4-Dibromo Estrone as a potential drug candidate and provide valuable guidance for future clinical trial design.
The pharmaceutical industry has shown growing interest in 2,4-Dibromo Estrone, with several companies filing patents for its derivatives and formulations. A notable development is the inclusion of this compound in a new class of selective estrogen receptor degraders (SERDs) being investigated for resistant breast cancer. Industry analysts predict that the global market for brominated estrogen derivatives could experience significant growth in the coming years, driven by both therapeutic applications and research use.
In conclusion, the current body of research on 2,4-Dibromo Estrone (60788-62-7) presents a promising picture of its potential applications in medicine and drug development. While challenges remain in fully understanding its complex biological effects and optimizing its therapeutic index, the compound's unique properties continue to make it a valuable subject of study. Future research directions likely will focus on structure-activity relationship studies, formulation development, and targeted delivery systems to maximize its clinical potential.
60788-62-7 (2,4-Dibromo Estrone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)